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Compound of Interest

Compound Name: 4'-O-Methylirenolone

Cat. No.: B158215

Peer-Reviewed Studies on 4'-O-Methylirenolone
Remain Elusive

Despite a comprehensive search of scientific literature, no peer-reviewed studies validating the
biological effects of 4'-O-Methylirenolone could be identified. While the compound is

cataloged in chemical databases, its biological activity and potential therapeutic effects are not
documented in published research, precluding the creation of a comparative guide at this time.

4'-O-Methylirenolone, also known by its systematic name 2-hydroxy-4-(4-
methoxyphenyl)phenalen-1-one, is listed in chemical repositories such as PubChem.
Commercial suppliers also list the molecule as an "inhibitor" available for research purposes,
suggesting a potential for biological activity. However, a thorough review of scholarly databases
yielded no peer-reviewed articles presenting experimental data, detailing its mechanism of
action, or comparing its performance against other compounds.

The absence of published research makes it impossible to fulfill the request for a detailed
comparison guide. Such a guide would require access to quantitative data from controlled
experiments, established experimental protocols, and elucidated signaling pathways, none of
which are available in the public domain for 4'-O-Methylirenolone.

Further searches for related compounds, including "irenolone derivatives,” also failed to provide
any specific information on the methylated form in question. The retrieved studies focused on
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broader, structurally distinct chemical classes, such as quinolones and various steroids, and did
not mention or allude to 4'-O-Methylirenolone.

Conclusion

The creation of a scientifically accurate and objective comparison guide for 4'-O-
Methylirenolone is not feasible due to the lack of peer-reviewed experimental evidence.
Researchers, scientists, and drug development professionals are advised that any investigation
into the effects of this compound would be entering uncharted territory, without the support of
prior published research. Future studies are necessary to determine the biological profile of 4'-
O-Methylirenolone before any comparative analysis can be made.

 To cite this document: BenchChem. [Peer-reviewed studies validating 4'-O-Methylirenolone's
effects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158215#peer-reviewed-studies-validating-4-o-
methylirenolone-s-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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